Cas no 32251-84-6 (1H-Pyrazole, 3-methyl-5-(phenylmethyl)-)

• Product Name: 1H-Pyrazole, 3-methyl-5-(phenylmethyl)-
• CAS No: 32251-84-6
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 1449950
• PubChem ID: 311917
• Update Time: 2025-04-20

1H-Pyrazole, 3-methyl-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-methyl-5-(phenylmethyl)-
• 3-benzyl-5-methyl-1H-pyrazole
• SCHEMBL14288124
• 32251-84-6
• DTXSID00309904
• NSC219245
• NSC-219245
• SCHEMBL23957523

• Inchi： 1S/C11H12N2/c1-9-7-11(13-12-9)8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,12,13)
• InChI Key： PJIZWLQFZIGTTD-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(CC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 172.10016
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives